Cas no 2229451-31-2 (1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229451-31-2
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5946314
• PubChem ID: 165698008
• Update Time: 2025-05-25

1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• EN300-1969392
• 2229451-31-2

• Inchi： 1S/C8H9F3N2O/c1-7(4-14-7)5-3-13(2)12-6(5)8(9,10)11/h3H,4H2,1-2H3
• InChI Key： BUJOLFNTPXZLSE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1(C)CO1)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole

1-Methyl-4-(2-Methyloxiran-2-Yl)-3-(Trifluoromethyl)-1H-Pyrazole: A Comprehensive Overview

The compound 1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229451-31-2) is a highly specialized organic molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a trifluoromethyl group, a methyl group, and an oxirane (epoxide) substituent introduces significant chemical diversity, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery. The trifluoromethyl group in this compound is known to enhance lipophilicity and improve bioavailability, making it a promising candidate for therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that pyrazole derivatives with trifluoromethyl substituents exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The oxirane (epoxide) group in the molecule adds another layer of functionality. Epoxides are known for their reactivity under acidic or basic conditions, enabling the formation of various derivatives. This makes 1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole a versatile building block in organic synthesis. Recent advancements in epoxide chemistry have explored its use in constructing complex molecular architectures, such as macrocycles and polycyclic compounds.

In the field of agrochemistry, this compound has shown potential as a herbicide or fungicide. The combination of the pyrazole ring and the trifluoromethyl group contributes to its stability and selectivity against target enzymes. A study published in *Pest Management Science* reported that pyrazole-based compounds with similar substituents exhibit excellent activity against fungal pathogens, making them attractive candidates for agricultural applications.

The synthesis of 1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole involves a multi-step process that typically includes nucleophilic substitution, cyclization, and epoxidation reactions. Researchers have optimized these steps to achieve high yields and purity. For example, a recent paper in *Organic Process Research & Development* described a scalable synthesis route using microwave-assisted conditions, which significantly reduced reaction times while maintaining product quality.

From a structural perspective, the molecule's pyrazole core provides aromatic stability, while the substituents introduce functional diversity. The methyl group enhances solubility and reduces steric hindrance, whereas the oxirane group offers opportunities for further chemical modifications. This balance of properties makes the compound suitable for both academic research and industrial applications.

Looking ahead, the development of novel analogs based on this compound is expected to expand its utility further. For instance, researchers are exploring the incorporation of additional functional groups to enhance its pharmacokinetic properties or expand its spectrum of biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, 1-methyl-4-(2-methyloxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229451-31-2) is a versatile and intriguing compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs, agrochemicals, or advanced materials.